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Compound of Interest

Compound Name:
1-Acetyl-4-(4-

hydroxyphenyl)piperazine

Cat. No.: B017747 Get Quote

Abstract
1-Acetyl-4-(4-hydroxyphenyl)piperazine (AHPP) is a versatile heterocyclic compound

predominantly recognized as a key intermediate in the synthesis of pharmaceuticals, most

notably the antifungal agent ketoconazole.[1][2] While its role in drug development is well-

documented, its applications in material science are emerging.[3] The bifunctional nature of

AHPP, featuring a reactive phenolic hydroxyl group and a piperazine ring, makes it a candidate

for the development of advanced polymers and coatings.[3] This document outlines the

physicochemical properties of AHPP, its synthesis, and provides detailed protocols for its

potential application as a monomer in polymer synthesis and as a modifying agent in epoxy

resins, targeting researchers in both material science and drug development.

Physicochemical Properties
The inherent properties of 1-Acetyl-4-(4-hydroxyphenyl)piperazine are crucial for its

application as a building block in material synthesis. A summary of its key properties is

presented below.
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Property Value Reference(s)

CAS Number 67914-60-7

Molecular Formula C₁₂H₁₆N₂O₂

Molecular Weight 220.27 g/mol

Appearance
White to off-white crystalline

powder
[4]

Melting Point 180-185 °C

Purity ≥98%

Solubility
Slightly soluble in water;

soluble in alcohols
[4][5]

SMILES String
CC(=O)N1CCN(CC1)c2ccc(O)

cc2

InChI Key
AGVNLFCRZULMKK-

UHFFFAOYSA-N

Overview of Applications
While the primary industrial use of AHPP is as a pharmaceutical intermediate, its molecular

structure lends itself to several potential applications in material science. The phenolic hydroxyl

group can participate in condensation polymerizations to form polyesters and polyethers, while

the piperazine nitrogen atoms, particularly the secondary amine if the acetyl group were

removed, are common in epoxy resin curing systems.

// Nodes AHPP [label="1-Acetyl-4-(4-hydroxyphenyl)piperazine\n(AHPP)",

fillcolor="#4285F4", fontcolor="#FFFFFF"]; Pharma [label="Pharmaceutical Intermediate",

fillcolor="#FBBC05", fontcolor="#202124"]; Material [label="Material Science Monomer /

Additive", fillcolor="#34A853", fontcolor="#FFFFFF"]; Ketoconazole [label="Ketoconazole

Synthesis", shape=ellipse, style=filled, fillcolor="#F1F3F4", fontcolor="#202124"]; OtherDrugs

[label="Other APIs (e.g., Neurological)", shape=ellipse, style=filled, fillcolor="#F1F3F4",

fontcolor="#202124"]; Polymers [label="Advanced Polymers\n(Polyesters, Polyethers)",

shape=ellipse, style=filled, fillcolor="#F1F3F4", fontcolor="#202124"]; Coatings
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[label="Specialty Coatings & Resins\n(Epoxy Hardener)", shape=ellipse, style=filled,

fillcolor="#F1F3F4", fontcolor="#202124"]; Antioxidant [label="Antioxidant Additive",

shape=ellipse, style=filled, fillcolor="#F1F3F4", fontcolor="#202124"];

// Edges AHPP -> Pharma [label="Primary Application", color="#EA4335",

fontcolor="#202124"]; AHPP -> Material [label="Potential Application", style=dashed,

color="#34A853", fontcolor="#202124"]; Pharma -> Ketoconazole; Pharma -> OtherDrugs;

Material -> Polymers; Material -> Coatings; Material -> Antioxidant; } DOT Caption: Logical

relationship of AHPP applications.

Experimental Protocols
Protocol 1: Synthesis of 1-Acetyl-4-(4-
hydroxyphenyl)piperazine (AHPP)
This protocol describes a common method for synthesizing AHPP from 4-(1-piperazinyl)phenol

dihydrobromide.[6][7]

Materials:

4-(1-piperazinyl)phenol dihydrobromide

Acetic anhydride

Potassium carbonate (K₂CO₃)

1,4-Dioxane

Sodium hydrogen carbonate (NaHCO₃)

Hydrochloric acid (HCl), diluted

Ammonium hydroxide (NH₄OH)

Ethanol

Round-bottom flask, reflux condenser, magnetic stirrer, heating mantle, filtration apparatus,

standard glassware.
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Procedure:

Reaction Setup: In a round-bottom flask, combine 33.8 parts of 4-(1-piperazinyl)phenol

dihydrobromide, 42 parts of potassium carbonate, and 300 parts of 1,4-dioxane.

Acetylation: While stirring, add 11.2 parts of acetic acid anhydride to the mixture.

Reflux: Equip the flask with a reflux condenser and heat the mixture to reflux. Maintain reflux

with continuous stirring for 3 days.

Work-up (Filtration): After cooling to room temperature, filter the reaction mixture to remove

inorganic salts.

Work-up (Evaporation): Evaporate the filtrate to dryness to obtain the crude solid residue.

Washing: Stir the solid residue in water and add sodium hydrogen carbonate to neutralize

any remaining acid. Stir for 30 minutes.

Purification (Acid-Base Extraction):

Filter the precipitated product.

Dissolve the solid in a diluted hydrochloric acid solution.

Extract the aqueous solution with trichloromethane to remove non-basic impurities.

Separate the acidic aqueous phase and neutralize it with ammonium hydroxide to

precipitate the purified product.

Final Steps: Filter the final product, wash with water, and recrystallize from ethanol to yield

pure 1-acetyl-4-(4-hydroxyphenyl)piperazine.[6]

// Nodes start [label="Combine Reactants\n(Phenol Dihydrobromide, K₂CO₃, Dioxane)",

fillcolor="#F1F3F4", fontcolor="#202124"]; add_anhydride [label="Add Acetic Anhydride",

fillcolor="#FBBC05", fontcolor="#202124"]; reflux [label="Reflux for 3 Days",

fillcolor="#EA4335", fontcolor="#FFFFFF"]; filter_evap [label="Cool, Filter & Evaporate",

fillcolor="#4285F4", fontcolor="#FFFFFF"]; wash [label="Wash with NaHCO₃ Solution",

fillcolor="#4285F4", fontcolor="#FFFFFF"]; purify [label="Acid-Base Extraction &
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Neutralization", fillcolor="#34A853", fontcolor="#FFFFFF"]; recrystallize [label="Filter &

Recrystallize from Ethanol", fillcolor="#34A853", fontcolor="#FFFFFF"]; end [label="Pure AHPP

Product", shape=ellipse, style=filled, fillcolor="#F1F3F4", fontcolor="#202124"];

// Edges start -> add_anhydride; add_anhydride -> reflux; reflux -> filter_evap; filter_evap ->

wash; wash -> purify; purify -> recrystallize; recrystallize -> end; } DOT Caption: Workflow for

the synthesis of AHPP.

Protocol 2: Representative Synthesis of a Polyester
Using AHPP
This protocol is a representative example of how AHPP could be used as a diol monomer in a

condensation polymerization with a diacid chloride to form a polyester. This leverages the

reactive phenolic hydroxyl group.

Materials:

1-Acetyl-4-(4-hydroxyphenyl)piperazine (AHPP), dried

Terephthaloyl chloride (or other diacid chloride)

Anhydrous pyridine or triethylamine (acid scavenger)

Anhydrous N-Methyl-2-pyrrolidone (NMP) or Dimethylformamide (DMF) (solvent)

Methanol (for precipitation)

Nitrogen gas supply

Reaction flask with mechanical stirrer, dropping funnel, and nitrogen inlet.

Procedure:

Monomer Dissolution: In a reaction flask under a nitrogen atmosphere, dissolve 1 equivalent

of AHPP in anhydrous NMP.

Base Addition: Add 2.2 equivalents of anhydrous pyridine to the solution to act as an acid

scavenger.
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Cooling: Cool the reaction mixture to 0 °C using an ice bath.

Co-monomer Addition: Dissolve 1 equivalent of terephthaloyl chloride in a minimal amount of

anhydrous NMP and add it to the dropping funnel. Add the acid chloride solution dropwise to

the stirred AHPP solution over 30-60 minutes, maintaining the temperature at 0 °C.

Polymerization: After the addition is complete, allow the reaction mixture to slowly warm to

room temperature and continue stirring for 24 hours under nitrogen.

Precipitation: Pour the viscous polymer solution into a large excess of methanol with

vigorous stirring to precipitate the polyester.

Purification: Filter the precipitated polymer. Wash thoroughly with methanol and then with hot

water to remove any salts and unreacted monomers.

Drying: Dry the final polymer product in a vacuum oven at 60-80 °C until a constant weight is

achieved. The resulting polymer can then be characterized by techniques such as GPC (for

molecular weight), DSC (for thermal properties), and FTIR/NMR (for structure).

// Nodes dissolve [label="Dissolve AHPP & Pyridine\nin Anhydrous NMP (0°C)",

fillcolor="#F1F3F4", fontcolor="#202124"]; add_chloride [label="Dropwise Addition of\nDiacid

Chloride Solution", fillcolor="#FBBC05", fontcolor="#202124"]; polymerize [label="Stir at Room

Temp\nfor 24h under N₂", fillcolor="#EA4335", fontcolor="#FFFFFF"]; precipitate

[label="Precipitate Polymer in Methanol", fillcolor="#4285F4", fontcolor="#FFFFFF"]; wash_dry

[label="Filter, Wash & Dry Polymer", fillcolor="#34A853", fontcolor="#FFFFFF"]; characterize

[label="Polymer Characterization\n(GPC, DSC, FTIR, NMR)", shape=ellipse, style=filled,

fillcolor="#F1F3F4", fontcolor="#202124"];

// Edges dissolve -> add_chloride; add_chloride -> polymerize; polymerize -> precipitate;

precipitate -> wash_dry; wash_dry -> characterize; } DOT Caption: Representative workflow for

polyester synthesis using AHPP.

Protocol 3: Representative Use of a Piperazine
Derivative as an Epoxy Hardener
Piperazine derivatives are known to be used as hardeners for epoxy resins.[5] This protocol

provides a general methodology for using a deacetylated AHPP (4-(4-
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hydroxyphenyl)piperazine) as a co-hardener in an epoxy system. The deacetylation step is

required to expose the secondary amine, which is reactive toward epoxy groups.

Materials:

Deacetylated AHPP (4-(4-hydroxyphenyl)piperazine)

Primary amine hardener (e.g., isophorone diamine)

Liquid epoxy resin (e.g., DGEBA - diglycidyl ether of bisphenol A)

Mixing vessel, stirrer, mold for curing.

Procedure:

Formulation Calculation: Calculate the required amounts of epoxy resin and hardener(s)

based on the Amine Hydrogen Equivalent Weight (AHEW) and the Epoxy Equivalent Weight

(EEW) of the resin. A common target is a 1:1 stoichiometric ratio of epoxy groups to amine

hydrogen atoms.

Hardener Blending: If using as a co-hardener, pre-blend the deacetylated AHPP with the

primary amine hardener at the desired weight ratio until a homogeneous mixture is achieved.

Gentle heating may be required to dissolve the solid AHPP.

Mixing: In a clean vessel, add the pre-weighed amount of liquid epoxy resin.

Addition of Hardener: Add the calculated amount of the hardener blend to the epoxy resin.

Thorough Mixing: Mix the components thoroughly for 3-5 minutes, scraping the sides and

bottom of the container, until the mixture is uniform in color and consistency. Avoid excessive

air entrapment.

Casting & Curing: Pour the mixture into a mold. Cure the formulation according to a pre-

determined schedule (e.g., 24 hours at room temperature followed by a post-cure at 80 °C

for 3 hours).

Characterization: The resulting thermoset material can be tested for its mechanical (tensile,

flexural strength), thermal (glass transition temperature via DSC or DMA), and chemical
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resistance properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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